5-(Thiophen-2-yl)pyridin-3-amine
Overview
Description
5-(Thiophen-2-yl)pyridin-3-amine is a chemical compound with the CAS Number: 1226415-45-7. It has a molecular weight of 176.24 and its molecular formula is C9H8N2S . The compound is solid at room temperature .
Molecular Structure Analysis
The molecular structure of 5-(Thiophen-2-yl)pyridin-3-amine and related compounds have been studied using a DFT-D3 (B3LYP (+D3)) approach in conjunction with the 6-311G (d,p) basis set .Physical And Chemical Properties Analysis
5-(Thiophen-2-yl)pyridin-3-amine is a solid at room temperature. It should be stored in a dark place, under an inert atmosphere .Scientific Research Applications
Fluorescent Chemosensors
5-(Thiophen-2-yl)pyridin-3-amine: has been utilized in the synthesis of fluorescent probes for metal ion detection . These probes are particularly sensitive to Fe(III) ions , displaying a significant change in fluorescence upon binding. This makes them valuable in environmental monitoring and bioimaging applications.
Pharmaceutical Research
Compounds containing the thiophene moiety, like 5-(Thiophen-2-yl)pyridin-3-amine , are present in many bioactive molecules with diverse biological activities . They have been explored for their potential in treating various conditions, including anti-inflammatory and anti-cancer properties.
Environmental Science
In environmental science, derivatives of 5-(Thiophen-2-yl)pyridin-3-amine have been studied for their interactions with environmental pollutants . These interactions are crucial for understanding and developing methods for pollutant detection and removal.
Materials Science
In the field of materials science, 5-(Thiophen-2-yl)pyridin-3-amine derivatives are part of the synthesis of organic materials for electronic and optoelectronic devices . Their incorporation into conjugated polymers can enhance optoelectronic properties, making them suitable for applications like organic photovoltaics and light-emitting diodes.
Analytical Chemistry
This compound plays a role in the synthesis of novel heterocyclic compounds used in analytical chemistry applications . These synthesized compounds can serve as intermediates for further chemical reactions or as analytical reagents themselves.
Biochemistry
In biochemistry, 5-(Thiophen-2-yl)pyridin-3-amine is part of the synthesis of various heterocyclic compounds that are important in biological systems . These compounds can interact with biological macromolecules, influencing processes like enzyme inhibition or receptor binding, which is fundamental in drug discovery.
Safety and Hazards
Mechanism of Action
Target of Action
Compounds with similar structures have been found to exhibit anti-inflammatory and antioxidant activities . Pyridine-containing compounds have shown importance for medicinal applications as antiviral, anticholinesterase activities, antimalarial, antimicrobial, antidiabetic, and anticancer .
Mode of Action
For instance, similar compounds have been found to inhibit the proliferation of certain cell lines .
Biochemical Pathways
Compounds with similar structures have been found to exhibit antioxidant activities, suggesting they may affect pathways related to oxidative stress .
Result of Action
Similar compounds have been found to exhibit anti-inflammatory and antioxidant activities, suggesting they may reduce inflammation and oxidative stress in cells .
properties
IUPAC Name |
5-thiophen-2-ylpyridin-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2S/c10-8-4-7(5-11-6-8)9-2-1-3-12-9/h1-6H,10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQIMNWPXSICTFW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C2=CC(=CN=C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60735048 |
Source
|
| Record name | 5-(Thiophen-2-yl)pyridin-3-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60735048 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(Thiophen-2-yl)pyridin-3-amine | |
CAS RN |
1226415-45-7 |
Source
|
| Record name | 5-(Thiophen-2-yl)pyridin-3-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60735048 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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